((3-(5-(4-Bromophenyl)-2-furyl)propanoyl)amino)acetic acid

Specification

• CAS No.: 853331-28-9
• Molecular Formula: C15H14BrNO4
• Molecular Weight: 352.18 g/mol
• IUPAC Name: 2-[3-[5-(4-bromophenyl)furan-2-yl]propanoylamino]acetic acid
• Standard InChI: InChI=1S/C15H14BrNO4/c16-11-3-1-10(2-4-11)13-7-5-12(21-13)6-8-14(18)17-9-15(19)20/h1-5,7H,6,8-9H2,(H,17,18)(H,19,20)
• Standard InChI Key: RHTRATSGFCTQAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)CCC(=O)NCC(=O)O)Br

Introduction

((3-(5-(4-Bromophenyl)-2-furyl)propanoyl)amino)acetic acid is a complex organic compound that combines a bromophenyl group, a furan ring, and an aminoacetic acid moiety. This compound is of significant interest in medicinal chemistry and material science due to its unique structure, which makes it a valuable building block for synthesizing more complex molecules.

Key Features:

• Molecular Formula: C15H14BrNO4

• Molecular Weight: 352.18 g/mol

• IUPAC Name: 2-[3-[5-(4-bromophenyl)furan-2-yl]propanoylamino]acetic acid

• CAS Number: 853331-28-9

Chemical Reactions:

• Solubility: Soluble in polar solvents due to its carboxylic acid and amino groups.

• Reactivity: Enhanced by the presence of halogen and furan functionalities, allowing diverse chemical transformations.

Applications and Potential Uses

This compound is notable for its potential applications in drug discovery and materials development. Its unique structure allows it to interact with specific molecular targets within biological systems, which can modulate enzyme activity and influence biochemical pathways, potentially leading to therapeutic effects.

Potential Applications:

• Medicinal Chemistry: As a building block for synthesizing complex molecules with potential therapeutic effects.

• Material Science: Its complex structure makes it suitable for developing new materials.

Mechanism of Action and Biological Interactions

((3-(5-(4-Bromophenyl)-2-furyl)propanoyl)amino)acetic acid can interact with biological targets, influencing various biochemical pathways. These interactions are crucial for understanding its potential therapeutic effects.

Biological Interactions:

• Enzyme Modulation: Can modulate enzyme activity, influencing metabolic pathways.

• Therapeutic Potential: Potential for therapeutic applications due to its ability to interact with biological targets.

Research Findings:

• The compound's unique structure contributes to its reactivity and potential biological interactions.

• It is classified as a substituted amino acid due to the presence of both an amino group and a carboxylic acid group.